N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C15H19ClN2O2S and its molecular weight is 326.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.0855767 g/mol and the complexity rating of the compound is 415. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Techniques in Pharmacokinetic Studies
The development and application of analytical techniques for pharmacokinetic studies are crucial in understanding the metabolism and pharmacological effects of various compounds, including N-[(5-chloro-2-thienyl)methyl]-1-cyclopentyl-5-oxo-3-pyrrolidinecarboxamide. A study by Lang et al. (2010) on the development of a hydrophilic liquid interaction chromatography-high-performance liquid chromatography-tandem mass spectrometry based stable isotope dilution analysis emphasizes the precision and accuracy of modern analytical methods in quantifying bioactive compounds and their metabolites in biological matrices, such as human plasma and urine, after substance intake like coffee consumption, showcasing the importance of such techniques in pharmacokinetic and pharmacodynamic studies (Lang et al., 2010).
Environmental Exposure and Toxicity Assessment
The assessment of environmental exposure to potentially toxic compounds and their impact on human health is another critical area of research. Babina et al. (2012) conducted a study on the environmental exposure to organophosphorus and pyrethroid pesticides in children, highlighting the widespread exposure and the potential neurotoxic effects. Such studies underscore the importance of evaluating environmental chemicals, including those structurally or functionally related to this compound, for their safety and implications on public health (Babina et al., 2012).
Metabolism and Toxicology
Understanding the metabolism and potential toxicology of compounds is essential for developing safe and effective drugs. The study by Renzulli et al. (2011) on the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, provides insights into the metabolic pathways, elimination, and potential metabolites that could inform the development and safety assessment of related compounds, including this compound (Renzulli et al., 2011).
Novel Analytical Methods in Toxicology
The identification and analytical characterization of substances, especially in toxicological investigations, is vital for public health and safety. Ameline et al. (2019) discussed the analytical characterization of seven new psychoactive substances (NPS) to resolve a complex toxicological fatal case. This study highlights the importance of advanced analytical methods in identifying and quantifying novel compounds, which is relevant for research on substances like this compound, ensuring accurate detection and understanding of their effects (Ameline et al., 2019).
Properties
IUPAC Name |
N-[(5-chlorothiophen-2-yl)methyl]-1-cyclopentyl-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O2S/c16-13-6-5-12(21-13)8-17-15(20)10-7-14(19)18(9-10)11-3-1-2-4-11/h5-6,10-11H,1-4,7-9H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMURUXXCUARIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CC(CC2=O)C(=O)NCC3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.